Cas no 10273-86-6 (N-[(e)-anthracen-9-ylmethylideneamino]-4-methylbenzenesulfonamide)

• Product Name: N-[(e)-anthracen-9-ylmethylideneamino]-4-methylbenzenesulfonamide
• CAS No: 10273-86-6
• MF: C₂₂H₁₈N₂O₂S
• MW: 374.455523967743
• CID: 1134420
• PubChem ID: 6876730
• Update Time: 2025-04-20

N-[(e)-anthracen-9-ylmethylideneamino]-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(e)-anthracen-9-ylmethylideneamino]-4-methylbenzenesulfonamide
• 9-anthraldehyde(P-tosyl)hydrazone
• ((1E)-2-(9-anthryl)-1-azavinyl)[(4-methylphenyl)sulfonyl]amine
• AKOS003867243
• 9-Anthraldehydtosylhydrazon
• BIDD:GT0004
• ST50909244
• AC1OBLN6
• N'-[(E)-anthracen-9-ylmethylidene]-4-methylbenzenesulfonohydrazide
• STK367094
• 9-anthraldehyde(P-tosyl)hydrazone; ((1E)-2-(9-anthryl)-1-azavinyl)[(4-methylphenyl)sulfonyl]amine; AKOS003867243; 9-Anthraldehydtosylhydrazon; BIDD:GT0004; ST50909244; AC1OBLN6; N'-[(E)-anthracen-9-ylmethylidene]-4-methylbenzenesulfonohydrazide; STK367094;
• (E)-N'-(9-Anthrylmethylidene)-p-toluenesulfonohydrazide
• N'-(Anthracen-9-ylmethylene)-4-methylbenzenesulfonohydrazide
• 10273-86-6

• Inchi： 1S/C22H18N2O2S/c1-16-10-12-19(13-11-16)27(25,26)24-23-15-22-20-8-4-2-6-17(20)14-18-7-3-5-9-21(18)22/h2-15,24H,1H3/b23-15+
• InChI Key： GRTHRNWYJRZGOB-HZHRSRAPSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C/C1C2C=CC=CC=2C=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 374.109
• Monoisotopic Mass: 374.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9A^2
• XLogP3: 5.4

Experimental Properties

• PSA: 66.91000
• LogP: 6.08550